N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H20FNO3S/c1-20-14-8-7-13(16)11-15(14)21(18,19)17-10-9-12-5-3-2-4-6-12/h5,7-8,11,17H,2-4,6,9-10H2,1H3
• InChI Key: XGYZUQZMHAODPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCCC2=CCCCC2
• Molecular Formula: C15H20FNO3S
• Molecular Weight: 313.4 g/mol

Description

N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide, also known as CFM-2, is a chemical compound that has been extensively studied for its potential applications in scientific research. CFM-2 belongs to the class of sulfonamide compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide exerts its effects by binding to the pore-forming region of TRP channels, blocking the flow of ions through the channel. This results in a decrease in the activity of the channel, leading to a range of physiological effects. N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has been found to be a highly selective inhibitor of TRP channels, making it a valuable tool for studying their function.
Biochemical and Physiological Effects:
N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of TRP channels, resulting in a decrease in pain sensation, thermoregulation, and taste perception. N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has also been found to exhibit anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has several advantages as a tool for scientific research. It is highly selective for TRP channels, making it a valuable tool for studying their function. It is also relatively easy to synthesize, making it readily available for use in lab experiments. However, N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide does have some limitations. It has a relatively short half-life, meaning that its effects may only be transient. Additionally, it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of TRP channels. Another area of interest is the potential therapeutic applications of N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide for the treatment of inflammatory diseases. Additionally, N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide could be used as a tool to study the role of TRP channels in various biological processes, such as pain sensation, thermoregulation, and taste perception.
Conclusion:
In conclusion, N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide is a valuable tool for scientific research, with potential applications in the study of ion channels and the treatment of inflammatory diseases. It has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been well characterized. While it does have some limitations, N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has several advantages as a tool for scientific research, and there are several potential future directions for research on this compound.

Synthesis Methods

N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with cyclohexene and ethylenediamine. The resulting product is then purified using column chromatography to obtain N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide in its pure form. This synthesis method has been optimized to produce high yields of N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide with high purity.

Scientific Research Applications

N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects that make it a valuable tool for studying various biological processes. N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has been used in studies of ion channels, specifically the transient receptor potential (TRP) channels. These channels play a critical role in a range of physiological processes, including pain sensation, thermoregulation, and taste perception. N-[2-(cyclohexen-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide has been found to be a potent inhibitor of TRP channels, making it a valuable tool for studying their function.